Cas no 24424-99-5 (Di-tert-butyl dicarbonate)

Di-tert-butyl dicarbonate is a versatile reagent used to protect hydroxyl groups in organic molecules from unwanted reactions, allowing for the formation of stable intermediates and facilitating subsequent chemical transformations. Its advantages include high selectivity, mild reaction conditions, and compatibility with a wide range of functional groups.
Di-tert-butyl dicarbonate structure
Di-tert-butyl dicarbonate structure
Product Name:Di-tert-butyl dicarbonate
CAS No:24424-99-5
MF:C10H18O5
MW:218.246923923492
MDL:MFCD00008805
CID:52512
PubChem ID:90495
Update Time:2025-08-14

Di-tert-butyl dicarbonate Chemical and Physical Properties

Names and Identifiers

    • (BOC)2O
    • Di-tert-butyl pyrocarbonate
    • di(tert-butyl) carbonate
    • di-t-Butyl-dicarbonate Dicarbonic acid, bis(1,1-dimethylethyl)ester
    • (t.-Boc)2O
    • DIBOC
    • Dibutyldicarbonate
    • BOC anhydride
    • BOC-20
    • Di-t-butyl pyrocarbonate
    • Di-tert butyl dicarbonate
    • Di-tert-butyl dicarbonate
    • Di-t-Butyl DICARBONATE
    • Di-tert-butyl Dicarbonate [Boc-reagent for Amino Acid]
    • tert-Butyl Dicarbonate
    • Bis(tert-butoxycarbonyl)oxide
    • BOC
    • boc-acidanhydride
    • DBDC
    • DIBOC,BOC
    • Pyrocarbonic Acid Di-tert-butyl Ester
    • Boc2O
    • Dicarbonic acid bis(1,1-dimethylethyl)ester
    • Boc2O (ca. 30% in Dioxane)
    • Di-tert-butyl Pyrocarbonate (ca. 30% in Dioxane)
    • Pyrocarbonic Acid Di-tert-butyl Ester (ca. 30% in Dioxane)
    • Boc2O (ca. 30% in Tetrahydrofuran)
    • Di-tert-butyl Pyrocarbonate (ca. 30% in Tetrahydrofuran)
    • Pyrocarbonic Acid Di-tert-butyl Ester (ca. 30% in Tetrahydrofuran)
    • BOC-anhydride
    • Di-tert-butyldicarbonate
    • tert-Butoxycarbonyl anhydride
    • Dicarbonic acid, bis(1,1-dimethylethyl) ester
    • di-t-butyl-dicarbonate
    • di-t-butyldicarbonate
    • ditertbutyl dicarbonate
    • di-tert.-b
    • di-tert-butyl-dicarbonate
    • ditertbutyl dicarbona
    • ditert-butyldicarbo
    • Dicarbonic acid, bis(1,1-dimethylethyl) ester (9CI)
    • Formic acid, oxydi-, di-tert-butyl ester (7CI, 8CI)
    • Bis(1,1-dimethylethyl) dicarbonate
    • Bis(tert-butoxycarbonyl) ether
    • Bis(tert-butyl) dicarbonate
    • Di-tert-butyl oxydiformate
    • Dineopentyl dicarbonate
    • tert-Butoxycarbonyl tert-butyl carbonate
    • tert-Butoxycarboxylic anhydride
    • MDL： MFCD00008805
    • Inchi： 1S/C10H18O5/c1-9(2,3)14-7(11)13-8(12)15-10(4,5)6/h1-6H3
    • InChI Key： DYHSDKLCOJIUFX-UHFFFAOYSA-N
    • SMILES： O=C(OC(C)(C)C)OC(OC(C)(C)C)=O
    • BRN： 1911173

Computed Properties

  • Exact Mass: 218.11500
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 61.8
  • Surface Charge: 0
  • Tautomer Count: nothing

Experimental Properties

  • Color/Form: White low melting point solid
  • Density: 0.95 g/mL at 25 °C(lit.)
  • Melting Point: 23 °C (lit.)
  • Boiling Point: 56-57 °C/0.5 mmHg(lit.)
  • Flash Point: Fahrenheit: 98.6 ° f < br / > Celsius: 37 ° C < br / >
  • Refractive Index: n20/D 1.409(lit.)
  • Water Partition Coefficient: Miscible with decalin, toluene, carbon tetrachloride, tetrahydrofuran, dioxane, alcohols, acetone, acetonitrile and dimethylformamide. Immiscible with water.
  • PSA: 61.83000
  • LogP: 2.87320
  • Solubility: Soluble in most organic solvents, such as carbon tetrachloride, tetrahydrofuran, dioxane, alcohol, acetone, acetonitrile, N, N-dimethylformamide, etc., insoluble in cold water.
  • Sensitiveness: Moisture Sensitive
  • Color/Form: 2 M in THF

Di-tert-butyl dicarbonate Security Information

  • Symbol: GHS02 GHS06
  • Prompt：dangerous
  • Signal Word：Danger
  • Hazard Statement： H226,H315,H319,H330,H335
  • Warning Statement： P260,P284,P305+P351+P338,P310
  • Hazardous Material transportation number：UN 2929 6.1/PG 1
  • WGK Germany：3
  • Hazard Category Code： 10-26-36/37/38-43
  • Safety Instruction： S16; S26; S28
  • FLUKA BRAND F CODES：4.4-10-21
  • RTECS：HT0230000
  • Hazardous Material Identification： T+
  • Packing Group：I
  • Hazard Level：6.1
  • HazardClass：6.1 (4.1)
  • PackingGroup：II
  • TSCA：Yes
  • Storage Condition：2-8°C
  • Risk Phrases：R11; R19; R26; R36/37/38; R43; R10
  • Packing Group：I
  • Safety Term：6.1

Di-tert-butyl dicarbonate Customs Data

  • HS CODE：29209010
  • Customs Data：

    China Customs Code:

    2920909090

    Overview:

    2920909090 Other inorganic esters(Esters excluding hydrogen halide)(Including its salts and their halogenation,sulfonation,Nitration and nitrosation derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2920909090 esters of other inorganic acids of non-metals (excluding esters of hydrogen halides) and their salts; their halogenated, sulphonated, nitrated or nitrosated derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Di-tert-butyl dicarbonate Pricemore >>

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Di-tert-butyl dicarbonate Production Method

Production Method 1

865-48-5 865-48-5
24424-99-5 24424-99-5
Reaction Conditions
1.1 Catalysts: Pyridine ,  Tetrabutylammonium bromide Solvents: Toluene
1.2 Reagents: Tosyl chloride Solvents: Dimethylformamide
Reference
Preparation of di(tert-butyl) dicarbonate from alkali metal tert-butyl carbonates and aromatic sulfonyl halides
, Japan, , ,

Production Method 2

865-48-5 865-48-5
24424-99-5 24424-99-5
Reaction Conditions
1.1 Reagents: Dabco Solvents: Heptane
1.2 Solvents: tert-Butanol
Reference
Preparation of mono-tert-butyl carbonate salts and di-tert-butyl dicarbonate
, Japan, , ,

Production Method 3

865-48-5 865-48-5
24424-99-5 24424-99-5
Reaction Conditions
1.1 Reagents: Dabco
1.2 Solvents: tert-Butanol
Reference
Preparation of di-tert-butyl dicarbonate from mono-tert-butyl carbonate mono-alkali metal salts and phosgene
, Japan, , ,

Production Method 4

865-47-4 865-47-4
24424-99-5 24424-99-5
Reaction Conditions
1.1 Reagents: Pyridine ,  Methanesulfonyl chloride Catalysts: Octylpyridinium chloride Solvents: Hexane
Reference
Process for preparing di-tert-butyl dicarbonate
, European Patent Organization, , ,

Production Method 5

865-48-5 865-48-5
24424-99-5 24424-99-5
Reaction Conditions
1.1 Solvents: Dichloromethane
1.2 Reagents: Phosgene
1.3 Reagents: Sodium hydroxide Catalysts: Dabco Solvents: Water
Reference
Manufacture of di-tert-butyl dicarbonate
, Japan, , ,

Production Method 6

865-48-5 865-48-5
24424-99-5 24424-99-5
Reaction Conditions
1.1 Catalysts: Dabco Solvents: Toluene ;  rt → 75 °C; 75 °C → 40 °C; 40 °C → 10 °C
1.2 Solvents: Toluene ;  2.5 h, 10 °C
Reference
Process for preparation of di-tert-butyl dicarbonate
, China, , ,

Production Method 7

865-48-5 865-48-5
24424-99-5 24424-99-5
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Toluene
1.2 Reagents: Dimethylformamide ,  Tosyl chloride Catalysts: N,N,N′,N′-Tetramethylethylenediamine
Reference
Preparation of dialkyl dicarbonates from alkali metal alkoxides and carbon dioxide
, Japan, , ,

Production Method 8

865-48-5 865-48-5
24424-99-5 24424-99-5
Reaction Conditions
1.1 Reagents: Tosyl chloride Catalysts: N,N,N′,N′-Tetramethylethylenediamine Solvents: 1,3-Dimethyl-2-imidazolidinone
Reference
Preparation of dialkyl dicarbonates
, Japan, , ,

Production Method 9

865-48-5 865-48-5
24424-99-5 24424-99-5
Reaction Conditions
1.1 Solvents: Toluene
1.2 Reagents: Dimethyl sulfoxide ,  Tosyl chloride ,  N,N,N′,N′-Tetramethylethylenediamine
Reference
Preparation of di-tert-butyl dicarbonate
, Japan, , ,

Production Method 10

32793-04-7 32793-04-7
24424-99-5 24424-99-5
Reaction Conditions
1.1 Reagents: Tosyl chloride ,  Pyridine Solvents: Dimethylformamide ,  Toluene
Reference
Preparation of di-tert-butyl dicarbonate
, Japan, , ,

Production Method 11

865-47-4 865-47-4
24424-99-5 24424-99-5
Reaction Conditions
1.1 Solvents: Tetrahydrofuran
1.2 Reagents: Dabco Catalysts: Benzyltrimethylammonium chloride
Reference
Preparation of di-tert-butyl dicarbonate from tert-butyl carbonate salts
, Japan, , ,

Production Method 12

865-48-5 865-48-5
24424-99-5 24424-99-5
Reaction Conditions
1.1 Solvents: Tetrahydrofuran ,  Hexane ;  30 min, rt; rt → -2 °C; 2 h, -2 °C
1.2 Catalysts: 2-(2-Methoxyethoxy)-N,N-bis[2-(2-methoxyethoxy)ethyl]ethanamine ;  rt → 0 °C; 0 °C; 100 min, 0 - 5 °C; 1 h, 0 - 5 °C; 5 °C → 30 °C; 3 h, 30 °C
Reference
preparation of di=-tert-butyl dicarbonate using diphosgene and tert-butyl alcohol as starting materials
Li, Jiangao, Shanghai Huagong, 2006, 31(2), 22-27

Production Method 13

32793-04-7 32793-04-7
24424-99-5 24424-99-5
Reaction Conditions
1.1 Reagents: Benzenesulfonyl chloride Catalysts: N,N,N′,N′-Tetramethylethylenediamine Solvents: Dimethylformamide ,  Toluene
Reference
Preparation of dialkyl dicarbonates
, Japan, , ,

Production Method 14

32793-04-7 32793-04-7
24424-99-5 24424-99-5
Reaction Conditions
1.1 Reagents: Tosyl chloride ,  Sodium tert-butoxide Catalysts: N,N,N′,N′-Tetramethylethylenediamine Solvents: Dimethylformamide ,  Toluene
Reference
Preparation of dialkyl dicarbonates
, Japan, , ,

Di-tert-butyl dicarbonate Raw materials

Di-tert-butyl dicarbonate Preparation Products

Di-tert-butyl dicarbonate Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:24424-99-5)Di-tert butyl dicarbonate
Order Number:LE3612;LE5711180;LE9390
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Quantity:25KG,200KG,1000KG
Purity:99%
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(CAS:24424-99-5)Di-tert-butyl dicarbonate
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Quantity:180kg
Purity:99％-99.9％
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Amadis Chemical Company Limited
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(CAS:24424-99-5)Di-tert-butyl dicarbonate
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Pricing Information Last Updated:Friday, 30 August 2024 02:40
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Suzhou Senfeida Chemical Co., Ltd
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(CAS:24424-99-5)Di-tert-butyl dicarbonate
Order Number:sfd9595
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(CAS:24424-99-5)
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Di-tert-butyl dicarbonate Spectrogram

GC-MS
GC-MS
13C NMR
13C NMR
1H NMR 300 MHz DMSO
1H NMR

Di-tert-butyl dicarbonate Related Literature

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24424-99-5 (Di-tert-butyl dicarbonate) Related Products

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:24424-99-5)Di-tert butyl dicarbonate
LE3612;LE5711180;LE9390
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry
Email
Shandong Jing Kun Chemical Co.,Ltd.
(CAS:24424-99-5)Di-tert-butyl dicarbonate
C00088
Purity:99％-99.9％
Quantity:180kg
Price ($):Inquiry
Email